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Compound of Interest

Compound Name: Ferugin

Cat. No.: B011398 Get Quote

Despite a comprehensive investigation into scientific literature and chemical databases, the

substance designated as "Ferugin" remains an enigma. While a chemical identifier and

molecular formula (C22H30O5) are associated with the name, extensive searches have yielded

no information regarding its origins, natural sources, or any documented biological activity. This

conspicuous absence from the scientific record suggests that "Ferugin" may be a hypothetical,

exceptionally obscure, or erroneously identified compound.

A thorough review of prominent scientific databases, including PubChem, reveals a solitary

entry for "Ferugin" (CID 184085)[1]. This entry provides the molecular formula but critically

lacks any associated scientific publications, experimental data, or references to its isolation

from a natural source. The absence of such fundamental information is highly unusual for a

compound that would warrant an in-depth technical guide for a scientific audience.

Further investigation into compounds with the identical molecular formula, C22H30O5, reveals

the existence of well-characterized substances such as the synthetic corticosteroid

Methylprednisolone[2][3]. This overlap in molecular formula could be a source of confusion, but

it underscores the lack of unique, identifiable data linked specifically to "Ferugin."

The comprehensive search for experimental protocols, signaling pathways, or any form of

quantitative data related to "Ferugin" proved fruitless. Scientific literature is devoid of any

mention of its isolation, synthesis, or biological evaluation. Consequently, the core

requirements for a technical guide—including data tables and detailed experimental

methodologies—cannot be fulfilled.
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In light of these findings, it is concluded that "Ferugin," as a distinct, naturally occurring, and

scientifically investigated substance, does not appear to exist within the current body of

scientific knowledge. Therefore, the creation of an in-depth technical guide on its origins and

natural sources is not feasible. Researchers, scientists, and drug development professionals

are advised to direct their inquiries toward recognized and documented chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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